Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI)

• CAS RN: 110289-08-2
• Molecular Formula: C6H12FNO2
• Molecular Weight: 149.16 g/mol
• IUPAC Name: (1S,2S,3S,5S)-3-amino-2-fluoro-5-(hydroxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C6H12FNO2/c7-5-4(8)1-3(2-9)6(5)10/h3-6,9-10H,1-2,8H2/t3-,4-,5-,6-/m0/s1
• InChI Key: RIAXVZVLYAOIKJ-BXKVDMCESA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@H]1N)F)O)CO
• SMILES: C1C(C(C(C1N)F)O)CO
• synonyms: Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)- (9CI)

Description

Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI), also known as CP-113,818, is a synthetic compound that has been studied for its potential use in treating various medical conditions.

Mechanism Of Action

Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) acts as an agonist for the mu-opioid receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. Activation of this receptor leads to the inhibition of neurotransmitter release, including the release of substance P, which is involved in the perception of pain. Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) has been shown to be highly selective for the mu-opioid receptor, which reduces the risk of side effects associated with non-selective opioid agonists.

Biochemical And Physiological Effects

Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) has been shown to have potent analgesic effects in animal models of pain. It has also been shown to reduce inflammation in animal models of arthritis and to have anxiolytic effects in animal models of anxiety. These effects are thought to be mediated through the activation of the mu-opioid receptor.

Advantages And Limitations For Lab Experiments

One advantage of Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) is its high selectivity for the mu-opioid receptor, which reduces the risk of side effects associated with non-selective opioid agonists. However, one limitation is that it has only been studied in animal models, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI). One area of interest is its potential use in treating chronic pain, which is a major public health problem. Another area of interest is its potential use in treating anxiety disorders, which are also common and often co-occur with chronic pain. Additionally, further research is needed to determine the safety and efficacy of Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) in humans, and to explore its potential for use in combination with other drugs.

Synthesis Methods

Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) can be synthesized through a multi-step process starting with the reaction of cyclopentanone with ethylmagnesium bromide, followed by the addition of hydroxylamine hydrochloride and then amination with 4-fluoro-3-nitroaniline. The final step involves reduction of the nitro group with hydrogen gas in the presence of palladium on carbon.

Scientific Research Applications

Cyclopentanemethanol, 4-amino-3-fluoro-2-hydroxy-, (1alpha,2beta,3alpha,4alpha)-(9CI) has been studied for its potential use in treating various medical conditions, including pain, inflammation, and anxiety. It has been shown to be a potent and selective agonist for the mu-opioid receptor, which is involved in the regulation of pain and mood.